3-Chlorocarbonyloxy-3-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
Cat. No. B8440992
M. Wt: 263.72 g/mol
InChI Key: XPXOHTFEKIJHAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08524764B2
Procedure details
A solution of 3-hydroxy-3-methylpyrrolidine-carboxylic acid tert-butyl ester (200 mg, 1.00 mmol) in THF (4 mL) was slowly treated with phosgene 20% in toluene (0.954 mL). After stirring at rt for 16 h, solvents were removed under reduced pressure and co-evaporate with CH2Cl2. The crude 3-chlorocarbonyloxy-3-methylpyrrolidine-carboxylic acid tert-butyl ester was used directly in the next step.
Quantity
200 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:12][CH2:11][C:10]([OH:14])([CH3:13])[CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].[C:15](Cl)([Cl:17])=[O:16]>C1COCC1.C1(C)C=CC=CC=1>[C:1]([O:5][C:6]([N:8]1[CH2:12][CH2:11][C:10]([O:14][C:15]([Cl:17])=[O:16])([CH3:13])[CH2:9]1)=[O:7])([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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|
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Quantity
|
200 mg
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|
Type
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reactant
|
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Smiles
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C(C)(C)(C)OC(=O)N1CC(CC1)(C)O
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
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C(=O)(Cl)Cl
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Name
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Quantity
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4 mL
|
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Type
|
solvent
|
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Smiles
|
C1CCOC1
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Name
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Quantity
|
0.954 mL
|
|
Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
After stirring at rt for 16 h
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
solvents were removed under reduced pressure and co-evaporate with CH2Cl2
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
|
|
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Smiles
|
C(C)(C)(C)OC(=O)N1CC(CC1)(C)OC(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
